Cas no 1261602-54-3 (5,6-Bis(4-(trifluoromethyl)phenyl)nicotinic acid)

• Product Name: 5,6-Bis(4-(trifluoromethyl)phenyl)nicotinic acid
• CAS No: 1261602-54-3
• MF: C₂₀H₁₁F₆NO₂
• MW: 411.297266244888
• CID: 4791681
• Update Time: 2025-05-24

5,6-Bis(4-(trifluoromethyl)phenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5,6-Bis(4-(trifluoromethyl)phenyl)nicotinic acid

• Inchi： 1S/C20H11F6NO2/c21-19(22,23)14-5-1-11(2-6-14)16-9-13(18(28)29)10-27-17(16)12-3-7-15(8-4-12)20(24,25)26/h1-10H,(H,28,29)
• InChI Key： RTZSFRAHPBNJMS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=CC(C(=O)O)=CN=C1C1C=CC(C(F)(F)F)=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 562
• XLogP3: 5.4
• Topological Polar Surface Area: 50.2

Additional information on 5,6-Bis(4-(trifluoromethyl)phenyl)nicotinic acid

Comprehensive Overview of 5,6-Bis(4-(trifluoromethyl)phenyl)nicotinic acid (CAS No. 1261602-54-3)

5,6-Bis(4-(trifluoromethyl)phenyl)nicotinic acid (CAS No. 1261602-54-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique trifluoromethylphenyl substituents, exhibits remarkable properties that make it valuable for applications in drug discovery, agrochemicals, and advanced material synthesis. Researchers are particularly interested in its potential as a building block for designing novel bioactive molecules due to its structural versatility and electronic effects.

The nicotinic acid core of this compound provides a robust platform for further chemical modifications, enabling the development of derivatives with tailored properties. Its trifluoromethyl groups enhance lipophilicity and metabolic stability, which are critical factors in medicinal chemistry. Recent studies have explored its utility in kinase inhibitors and GPCR modulators, addressing key challenges in targeted therapy. Additionally, its fluorescence properties have sparked interest in optical materials and sensing applications.

In the context of green chemistry, 5,6-Bis(4-(trifluoromethyl)phenyl)nicotinic acid has been investigated for its role in sustainable synthesis protocols. The compound’s stability under various conditions makes it a candidate for catalysis and polymer chemistry. With the growing demand for high-performance materials, this compound is being evaluated for its potential in organic electronics, such as OLEDs and photovoltaic devices.

From a commercial perspective, the compound’s CAS No. 1261602-54-3 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in industrial R&D. Questions such as "How to synthesize 5,6-Bis(4-(trifluoromethyl)phenyl)nicotinic acid?" or "What are the applications of CAS 1261602-54-3?" are common among researchers. These queries highlight the need for detailed technical data and structure-activity relationship studies.

Recent advancements in AI-driven drug discovery have further amplified interest in this compound. Computational models predict its compatibility with protein targets, reducing trial-and-error in lab experiments. Moreover, its patent landscape reveals ongoing innovations, particularly in anticancer and anti-inflammatory therapeutics. As the scientific community prioritizes precision medicine, 5,6-Bis(4-(trifluoromethyl)phenyl)nicotinic acid is poised to play a pivotal role.

In summary, 5,6-Bis(4-(trifluoromethyl)phenyl)nicotinic acid (CAS No. 1261602-54-3) represents a multifaceted compound with broad applicability. Its integration into cutting-edge research underscores its importance in addressing contemporary scientific and industrial challenges. Future studies will likely explore its toxicity profiles, scalable synthesis, and niche applications, solidifying its position as a high-value chemical entity.